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Compound of Interest

Compound Name: 4-Isopropylanisole

Cat. No.: B1583350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Isopropylanisole (CAS No. 4132-48-3), also known as p-isopropylanisole or 4-

methoxycumene, is an aromatic ether utilized in various chemical syntheses and research

applications. A thorough understanding of its safety and hazard profile is paramount for

ensuring safe handling, storage, and disposal, thereby minimizing risks to personnel and the

environment. This technical guide provides an in-depth overview of the known safety and

hazard information for 4-isopropylanisole, compiled from safety data sheets and chemical

databases. It is intended to serve as a crucial resource for researchers, scientists, and

professionals in the field of drug development.

GHS Hazard Identification and Classification
4-Isopropylanisole is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards associated

with this compound are related to its effects on the skin, eyes, and respiratory system, as well

as its potential for harm if ingested or absorbed through the skin.

The GHS classification for 4-Isopropylanisole is as follows:

Acute Toxicity, Oral: Category 4, Harmful if swallowed.[1]
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Acute Toxicity, Dermal: Category 4, Harmful in contact with skin.[1]

Skin Corrosion/Irritation: Category 2, Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation: Category 2, Causes serious eye irritation.[2]

Specific Target Organ Toxicity (Single Exposure): Category 3, May cause respiratory

irritation.[2]

Signal Word: Warning

Hazard Pictograms:

Pictogram Hazard Class

alt text
Acute Toxicity (Oral, Dermal), Skin Irritation, Eye

Irritation, Specific Target Organ Toxicity

Hazard Statements:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety handling and

emergency procedures section of this guide.

Toxicological Data
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Quantitative toxicological data for 4-isopropylanisole is limited in publicly available literature.

The following tables summarize the available data. It is important to note the absence of

specific oral and dermal LD50 values for 4-isopropylanisole. Data for a structurally similar

compound, 4-isopropylaniline, is provided for informational purposes only and should not be

used for direct risk assessment of 4-isopropylanisole.

Table 1: Acute Toxicity Data for 4-Isopropylanisole

Endpoint Species Route Value Reference

LC50 Rat Inhalation 8.7 mg/L (4 h)
Merck Millipore

SDS

Table 2: Acute Toxicity Data for 4-Isopropylaniline (Analogue Compound)

Endpoint Species Route Value Reference

LD50 Rat Oral 985 mg/kg
Thermo Fisher

Scientific SDS

LD50 Rat Dermal 1015 mg/kg
Thermo Fisher

Scientific SDS

Disclaimer: The data for 4-isopropylaniline is provided for contextual purposes only due to

structural similarities. It does not represent the confirmed toxicity of 4-isopropylanisole.

Experimental Protocols for Hazard Assessment
The hazard classifications for 4-isopropylanisole are determined using standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure the reproducibility and reliability

of the data.

3.1. Acute Oral Toxicity (OECD Test Guideline 401)

This guideline details a method for assessing the acute oral toxicity of a substance. The test

substance is administered in graduated doses to groups of experimental animals (typically
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rats), with one dose per group. Observations of effects and mortality are made over a defined

period. The LD50, the statistically derived single dose expected to cause death in 50% of the

animals, is then calculated.

3.2. Acute Dermal Toxicity (OECD Test Guideline 402)

This test evaluates the potential adverse effects of a substance following a single dermal

application. The substance is applied to a small area of the skin of experimental animals (often

rabbits or rats) for a specified duration. The animals are then observed for signs of toxicity and

mortality to determine the dermal LD50.

3.3. Acute Dermal Irritation/Corrosion (OECD Test Guideline 404)

This guideline describes a procedure to assess the potential of a substance to cause skin

irritation or corrosion. A small amount of the test substance is applied to the shaved skin of an

animal (usually a rabbit) under a semi-occlusive patch. The skin is then observed for signs of

erythema (redness) and edema (swelling) at specified intervals.

3.4. Acute Eye Irritation/Corrosion (OECD Test Guideline 405)

This test is used to evaluate the potential of a substance to cause eye irritation or corrosion. A

single dose of the substance is applied to the conjunctival sac of one eye of an experimental

animal (typically a rabbit), with the other eye serving as a control. The eyes are then examined

for lesions of the cornea, iris, and conjunctiva.

3.5. In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test Method (OECD Test

Guideline 431)

This in vitro method provides an alternative to animal testing for assessing skin corrosion. It

utilizes a reconstructed human epidermis model that mimics the biochemical and physiological

properties of the human epidermis. The test substance is applied topically to the tissue, and

cell viability is measured to determine the corrosive potential.

Environmental Hazards
Information on the environmental fate and ecotoxicity of 4-isopropylanisole is not extensive.

However, some data suggests potential for aquatic toxicity.
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Table 3: Ecotoxicity Data for 4-Isopropylanisole

Endpoint Species Duration Value Reference

EC50
Daphnia magna

(Water flea)
48 hours > 40 mg/L

ECHA

Registration

Dossier

Data on the toxicity to algae and the bioaccumulation potential of 4-isopropylanisole are not

readily available. Standard OECD guidelines for testing chemical effects on aquatic organisms

include the Fish, Acute Toxicity Test (OECD 203), Daphnia sp. Acute Immobilisation Test

(OECD 202), and the Alga, Growth Inhibition Test (OECD 201).

Visualized Workflows and Procedures
5.1. GHS Hazard Classification Workflow

The following diagram illustrates the logical workflow for the GHS classification of 4-
isopropylanisole based on its identified hazards.
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Caption: GHS classification workflow for 4-Isopropylanisole.

5.2. Safety Handling and Emergency Response Logic

This diagram outlines the logical flow of actions for safe handling and emergency response

when working with 4-isopropylanisole.
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Safe Handling Procedures Emergency Response

Working with
4-Isopropylanisole

Use in a well-ventilated area
(fume hood)

Wear Protective Gear:
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

Practice good personal hygiene:
- Wash hands after handling

- Do not eat, drink, or smoke in the lab

Store in a tightly closed container
in a cool, dry, well-ventilated area

Spill Occurs

Absorb with inert material
and dispose of as hazardous waste.

Ventilate area.

Inhalation Exposure

Move to fresh air.
Seek medical attention if symptoms persist.

Skin Contact

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Seek medical attention if irritation develops.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: Safety handling and emergency response logic for 4-Isopropylanisole.

Conclusion
4-Isopropylanisole presents moderate acute toxicity, skin and eye irritation, and respiratory

tract irritation hazards. While comprehensive quantitative toxicity data is not fully available, the

existing information necessitates stringent adherence to safety protocols. All personnel

handling this substance must be thoroughly familiar with its GHS classification and the

associated precautionary measures. The use of appropriate engineering controls, personal
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protective equipment, and adherence to proper handling and emergency procedures are critical

to mitigate the risks associated with its use in a research and development setting. Further

toxicological and ecotoxicological studies would be beneficial to provide a more complete

safety profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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